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Compound of Interest

Compound Name: trans-2-Enoyl-OPC4-CoA

Cat. No.: B15551221 Get Quote

Essential Safety and Handling Guide for trans-2-
Enoyl-OPC4-CoA
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of trans-2-Enoyl-OPC4-CoA, a key intermediate in various metabolic processes. Adherence to

these guidelines is essential to ensure laboratory safety and maintain experimental integrity.

trans-2-Enoyl-OPC4-CoA is classified as an acyl-coenzyme A (acyl-CoA), a group of organic

compounds involved in the metabolism of fatty acids.[1][2] While a specific Safety Data Sheet

(SDS) for this compound is not readily available, the following recommendations are based on

the general properties of CoA thioesters and related chemicals.

Hazard Identification and Personal Protective Equipment
(PPE)
Given the nature of similar compounds, it is prudent to handle trans-2-Enoyl-OPC4-CoA with

a degree of caution. Although not definitively classified, related compounds can be harmful if

swallowed and may cause eye irritation. Therefore, the following minimum PPE is mandatory

when handling this compound:
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times to

protect against splashes.

Hand Protection Nitrile Gloves
Provides a suitable barrier

against chemical exposure.

Body Protection Laboratory Coat
To protect skin and personal

clothing from contamination.

Safe Handling and Storage
Proper handling and storage are critical to maintain the stability of trans-2-Enoyl-OPC4-CoA
and prevent accidental exposure.

Aspect Guideline

Ventilation
Handle in a well-ventilated area or under a

chemical fume hood.

Storage
Store at -20°C or below in a tightly sealed

container to prevent degradation.

Hygiene
Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.
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Procedure Action

Spill Cleanup

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.

Waste Disposal

Dispose of waste in accordance with local,

state, and federal regulations for chemical

waste. Do not pour down the drain.

Experimental Protocol: Safe Handling of trans-2-
Enoyl-OPC4-CoA
This protocol outlines the step-by-step procedure for the safe handling of trans-2-Enoyl-OPC4-
CoA in a laboratory setting.

1. Preparation: 1.1. Don all required Personal Protective Equipment (PPE) as listed in the table

above. 1.2. Prepare the work area in a chemical fume hood. 1.3. Allow the container of trans-
2-Enoyl-OPC4-CoA to equilibrate to room temperature before opening to prevent

condensation.

2. Reconstitution and Aliquoting: 2.1. Reconstitute the lyophilized powder in a suitable buffer to

the desired stock concentration. 2.2. Gently vortex or pipette to ensure the compound is fully

dissolved. 2.3. Aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

3. Use in Experiments: 3.1. When adding to an experimental reaction, ensure the transfer is

performed carefully to avoid splashes or aerosols. 3.2. Keep all tubes and containers clearly

labeled.

4. Post-Experiment: 4.1. Decontaminate all surfaces and equipment that came into contact with

the compound using an appropriate cleaning agent. 4.2. Dispose of all contaminated

consumables (e.g., pipette tips, tubes) in the designated chemical waste container.

Workflow for Handling trans-2-Enoyl-OPC4-CoA
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The following diagram illustrates the logical flow of operations for handling trans-2-Enoyl-
OPC4-CoA, from receipt of the compound to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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